Cas no 21985-99-9 (2,3-Butanediol, 2,3-bis(4-methoxyphenyl)-)

• Product Name: 2,3-Butanediol, 2,3-bis(4-methoxyphenyl)-
• CAS No: 21985-99-9
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• CID: 1405197
• PubChem ID: 11438086
• Update Time: 2025-04-20

2,3-Butanediol, 2,3-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol, 2,3-bis(4-methoxyphenyl)-
• 2,3-bis(4-methoxyphenyl)butane-2,3-diol
• 21985-99-9
• DTXSID20465930

• Inchi： 1S/C18H22O4/c1-17(19,13-5-9-15(21-3)10-6-13)18(2,20)14-7-11-16(22-4)12-8-14/h5-12,19-20H,1-4H3
• InChI Key： ZASNSZWKQGDXKF-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC(=CC=1)OC)C(C)(C1C=CC(=CC=1)OC)O

Computed Properties

• Exact Mass: 302.15186
• Monoisotopic Mass: 302.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92